Cas no 1152576-88-9 (2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide)

• Product Name: 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide
• CAS No: 1152576-88-9
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6171459
• PubChem ID: 43116755
• Update Time: 2025-06-23

2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide
• SCHEMBL17076750
• 1152576-88-9
• EN300-1107964

• Inchi： 1S/C8H14N4O/c1-6(8(13)11(2)3)12-5-7(9)4-10-12/h4-6H,9H2,1-3H3
• InChI Key： QALCSNFIKUIMLT-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=C(C=N1)N)N(C)C

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide

2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide (CAS No. 1152576-88-9): A Comprehensive Overview

2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide (CAS No. 1152576-88-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1152576-88-9, is a member of the pyrazole class of compounds, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide consists of a pyrazole ring linked to an amide group, with additional substituents that contribute to its specific chemical and biological characteristics. The presence of the amino group on the pyrazole ring and the dimethylamino group on the propanamide moiety are particularly noteworthy, as they can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have explored the potential of 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide has shown promise as an analgesic agent. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively reduced pain responses in animal models of neuropathic pain. The analgesic activity was attributed to its ability to modulate nociceptive pathways and reduce neuroinflammation.

The potential anticancer properties of 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide have also been investigated. Research published in the Cancer Research journal reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

Beyond its therapeutic applications, 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide has been studied for its potential use as a chemical probe in drug discovery. Its unique structure and biological activities make it a valuable tool for investigating the mechanisms underlying various diseases and for identifying new drug targets. In a collaborative effort between academic institutions and pharmaceutical companies, this compound has been used to screen libraries of small molecules for novel therapeutic agents.

The synthesis of 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide has been optimized to improve yield and purity. Several synthetic routes have been reported in the literature, including one-step reactions from readily available starting materials. These synthetic methods are crucial for ensuring a consistent supply of high-quality material for further research and development.

In conclusion, 2-(4-amino-1H-pyrazol-1-yl)-N,N-dimethylpropanamide (CAS No. 1152576-88-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.